![molecular formula NaO2P B152887 Sodium hypophosphite CAS No. 7681-53-0](/img/structure/B152887.png)
Sodium hypophosphite
Overview
Description
Sodium hypophosphite, also known as sodium phosphinate, is the sodium salt of hypophosphorous acid. Its chemical formula is NaPO₂H₂, and it is often encountered as the monohydrate, NaPO₂H₂·H₂O. At room temperature, it appears as odorless white crystals and is highly soluble in water. This compound is known for its strong reducing properties and is widely used in various industrial applications, particularly in electroless nickel plating .
Scientific Research Applications
Sodium hypophosphite has a wide range of applications in scientific research and industry:
Chemistry: Used as a reducing agent in various chemical reactions and in the synthesis of nickel nanoparticles.
Biology: Investigated for its potential use as a food additive and in the treatment of obesity.
Medicine: Explored for its antioxidant properties and potential therapeutic applications.
Industry: Widely used in electroless nickel plating, flame-retardant treatments for fabrics, and as a cross-linking agent for improving fabric properties
Mechanism of Action
Sodium hypophosphite exerts its effects primarily through its strong reducing properties. In electroless nickel plating, it reduces nickel ions in solution to metallic nickel on substrates. This process involves the following steps:
Activation: The substrate is activated with fine particles of palladium.
Reduction: this compound reduces nickel ions to metallic nickel, forming a nickel-phosphorus film.
Safety and Hazards
Future Directions
Sodium hypophosphite has attracted much attention in both scientific and industrial applications and is produced commercially on a large scale . Much of the interest in this compound is due to its wide utilization as a reducing agent, a flame-retardant in cotton fabrics, and electrodeposition of copper-coated graphite powders . It is expected to continue to play a significant role in various fields in the future .
Biochemical Analysis
Biochemical Properties
Sodium hypophosphite can reduce metal ions back into base metal . This forms the basis for electroless nickel plating (Ni-P), which is its main industrial application . This compound is capable of reducing nickel ions in solution to metallic nickel on metal substrates as well as on plastic substrates .
Cellular Effects
It is known that it can reduce metal ions in solution to metallic nickel on metal substrates as well as on plastic substrates . This suggests that it may have an impact on cellular processes involving metal ions.
Molecular Mechanism
The molecular mechanism of this compound is primarily based on its reducing properties . It can reduce metal ions in solution to metallic nickel on metal substrates as well as on plastic substrates . The resulting nickel deposit contains up to 15% phosphorus .
Temporal Effects in Laboratory Settings
This compound is a stable compound that easily absorbs moisture from the air . It decomposes into phosphine, which is irritating to the respiratory tract, and disodium phosphate .
Metabolic Pathways
This compound is involved in the reduction of metal ions back into base metal . This suggests that it may interact with enzymes or cofactors involved in metal ion metabolism.
Transport and Distribution
Given its solubility in water , it is likely to be distributed throughout the body via the bloodstream.
Preparation Methods
Synthetic Routes and Reaction Conditions: Sodium hypophosphite can be synthesized by the careful addition of white phosphorus to a hot aqueous solution of sodium hydroxide. The reaction proceeds as follows:
P4+4NaOH+4H2O→4NaPO2H2+2H2
This reaction produces this compound and hydrogen gas as a byproduct .
Industrial Production Methods: In industrial settings, this compound is produced by reacting white phosphorus with a hot aqueous solution of sodium hydroxide. The process involves the following steps:
Material Preparation: Yellow phosphorus, lime, ionic-membrane caustic soda, and water are mixed in specific proportions.
Reaction: The mixture is reacted to obtain a this compound solution and calcium phosphate precipitation.
Chemical Reactions Analysis
Types of Reactions: Sodium hypophosphite undergoes various chemical reactions, including:
Reduction: It acts as a reducing agent, reducing metal ions back to their base metal form. This property is utilized in electroless nickel plating.
Oxidation: this compound can be oxidized to sodium phosphate.
Decomposition: When heated, it decomposes into phosphine gas and sodium phosphite.
Common Reagents and Conditions:
Reducing Agents: this compound is commonly used with nickel salts in electroless nickel plating.
Oxidizing Agents: It can be oxidized using strong oxidizing agents like potassium permanganate.
Major Products:
Electroless Nickel Plating: Produces a durable nickel-phosphorus film.
Decomposition: Produces phosphine gas and sodium phosphite.
Comparison with Similar Compounds
Sodium hypophosphite is unique among hypophosphites due to its strong reducing properties and wide range of applications. Similar compounds include:
Potassium Hypophosphite: Similar reducing properties but different solubility and reactivity.
Hypophosphorous Acid: The parent compound of this compound, used in similar applications but with different handling and storage requirements
properties
InChI |
InChI=1S/Na.HO2P/c;1-3-2/h;(H,1,2)/q+1;/p-1 | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGKNDXOLMOFEJH-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-]P=O.[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
NaO2P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
85.962 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
White granules or crystals; [HSDB] | |
Record name | Sodium hypophosphite | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/1916 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Solubility |
White, colorless, deliquescent granules; saline taste. Soluble in 1 part water, 0.15 part boiling water; freely soluble in glycerol and in boiling alcohol; soluble in cold alcohol, slightly soluble in absolute alcohol. Insoluble in ether. Solubility of anhydrous NaH2PO2 at 25 °C in ethylene glycol: 33.0 g/100g; in propylene glycol: 9.7 g/100g. /Sodium hypophosphite monohydrate/, In water, 909 g/L at 30 °C and pH 5.8 to 5.9, Soluble in water, Slightly soluble in alcohol, Slightly soluble in ammonia and ammonium hydroxide | |
Record name | Sodium hypophosphite | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6032 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
Density: 1.77 /Sodium hypophosphite monohydrate/ | |
Record name | Sodium hypophosphite | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6032 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Color/Form |
Colorless, pearly, crystalline plates or white granular powder, White crystals | |
CAS RN |
7681-53-0 | |
Record name | Sodium phosphinate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.028.791 | |
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Record name | SODIUM HYPOPHOSPHITE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8TU1537O43 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Record name | Sodium hypophosphite | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6032 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
Melting point equals 392 °F (decomposes into toxic and explosive phosphine gas), Decomposes above 238 °C (OECD Guideline 102) | |
Record name | Sodium hypophosphite | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/1916 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Record name | Sodium hypophosphite | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6032 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
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